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Compound of Interest

Compound Name: 2-(Benzoyloxy)ethyl methacrylate

Cat. No.: B089258

2-(Benzoyloxy)ethyl methacrylate: A Technical
Safety Guide

This technical guide provides a detailed overview of the material safety information for 2-
(Benzoyloxy)ethyl methacrylate (CAS No. 14778-47-3). The content is compiled for
researchers, scientists, and professionals in drug development, summarizing the available data
on its properties, hazards, and handling protocols. It is important to note that a comprehensive,
officially published Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for this
specific compound is not readily available. Therefore, this guide synthesizes data from various
sources for the compound itself and extrapolates potential hazards and safety measures from
structurally similar compounds, such as other methacrylate esters.

Chemical and Physical Properties

2-(Benzoyloxy)ethyl methacrylate is an ester combining the functionalities of methacrylic acid
and benzoic acid.[1][2] Its chemical structure suggests potential for polymerization and
reactivity characteristic of methacrylates.
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Property Value Source
CAS Number 14778-47-3 [1][3]
Molecular Formula C13H1404 [1][3]
Molecular Weight 234.25 g/mol [11[3]
Boiling Point 345.8 °C at 760 mmHg [11[3]
Density 1.124 g/cm3 [1][3]

2-(2-methylprop-2-

enoyloxy)ethyl benzoate, 2-
Synonyms yioxy) .y ) [1][2]

Methylacrylic acid 2-

(benzoyloxy)ethyl ester

Hazard Identification and Safety Precautions

While specific toxicity data for 2-(Benzoyloxy)ethyl methacrylate is limited, the safety profiles
of related methacrylate compounds indicate several potential hazards. Users should handle
this chemical with caution, assuming it may pose risks similar to other methacrylates, which are
known to be skin and eye irritants, and potential sensitizers.

Potential Hazards (extrapolated from similar compounds):

o Skin Irritation: May cause skin irritation upon direct contact.

o Eye Irritation: May cause serious eye irritation.

» Skin Sensitization: May cause an allergic skin reaction.

o Respiratory Irritation: May cause respiratory irritation if inhaled.
o Flammability: Methacrylate esters can be flammable liquids.
Recommended Safety Precautions:

e Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.
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» Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.
o Hand Protection: Wear compatible chemical-resistant gloves.
o Body Protection: Wear a lab coat and appropriate protective clothing.

» Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing vapors or mist. Keep
away from heat, sparks, and open flames.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Experimental Protocols
General Handling and Storage Protocol

e Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks.

o Storage: Store the container in a designated, well-ventilated, cool, and dry area, away from
incompatible materials such as strong oxidizing agents, acids, and bases.

o Dispensing: When dispensing, work in a chemical fume hood. Grounding and bonding may
be necessary for larger quantities to prevent static discharge. Use appropriate, clean, and
dry utensils.

e Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
work area.

First-Aid Measures

 In case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

 In case of Skin Contact: Immediately wash skin with soap and plenty of water. Remove
contaminated clothing and wash it before reuse. If irritation or a rash develops, seek medical
attention.
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 In case of Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Get medical attention.

 In case of Ingestion: Do NOT induce vomiting. Never give anything by mouth to an
unconscious person. Rinse mouth with water. Get medical attention.

Visualizations
Chemical Structure
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Chemical Structure of 2-(Benzoyloxy)ethyl methacrylate
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Caption: Chemical structure of 2-(Benzoyloxy)ethyl methacrylate.
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Laboratory Handling Workflow

General Laboratory Handling Workflow
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Caption: A general workflow for safely handling chemicals in a laboratory setting.

Emergency Response for Spills

Emergency Spill Response Flowchart
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Caption: A decision flowchart for responding to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-(Benzoyloxy)ethyl methacrylate material safety data
sheet (MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089258#2-benzoyloxy-ethyl-methacrylate-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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